Cas no 2228313-87-7 (2-(4-cyclopropyl-1,3-thiazol-5-yl)oxyacetic acid)

• Product Name: 2-(4-cyclopropyl-1,3-thiazol-5-yl)oxyacetic acid
• CAS No: 2228313-87-7
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• CID: 6241573
• PubChem ID: 165841097
• Update Time: 2025-10-28

2-(4-cyclopropyl-1,3-thiazol-5-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyclopropyl-1,3-thiazol-5-yl)oxyacetic acid
• EN300-1750436
• 2228313-87-7
• 2-[(4-cyclopropyl-1,3-thiazol-5-yl)oxy]acetic acid

• Inchi： 1S/C8H9NO3S/c10-6(11)3-12-8-7(5-1-2-5)9-4-13-8/h4-5H,1-3H2,(H,10,11)
• InChI Key： JFFRELJPVIMHSW-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1OCC(=O)O)C1CC1

Computed Properties

• Exact Mass: 199.03031432g/mol
• Monoisotopic Mass: 199.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.7Ų

Additional information on 2-(4-cyclopropyl-1,3-thiazol-5-yl)oxyacetic acid

2-(4-Cyclopropyl-1,3-thiazol-5-yl)oxyacetic Acid: A Comprehensive Overview

2-(4-Cyclopropyl-1,3-thiazol-5-yl)oxyacetic acid, also known by its CAS number 2228313-87-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery. The structure of this compound features a thiazole ring substituted with a cyclopropyl group at the 4-position and an oxyacetic acid moiety at the 5-position, making it a unique derivative with promising chemical and biological properties.

The thiazole ring system is a heterocyclic structure composed of sulfur and nitrogen atoms, which is known for its stability and reactivity in various chemical reactions. The substitution pattern in 2-(4-cyclopropyl-1,3-thiazol-5-yl)oxyacetic acid introduces additional complexity and functionality to the molecule. The cyclopropyl group, a three-membered carbon ring, contributes to the molecule's rigidity and can influence its pharmacokinetic properties, such as absorption and distribution. The oxyacetic acid group, on the other hand, introduces hydrophilic characteristics, potentially enhancing solubility and bioavailability.

Recent studies have highlighted the potential of thiazole derivatives as inhibitors of various enzymes and receptors involved in disease pathways. For instance, research has shown that certain thiazole-containing compounds exhibit anti-inflammatory, antitumor, and antimicrobial activities. In the case of 2-(4-cyclopropyl-1,3-thiazol-5-yl)oxyacetic acid, preliminary in vitro assays have demonstrated its ability to modulate key signaling pathways associated with chronic inflammatory diseases. This suggests that the compound could be a valuable lead for developing novel therapeutic agents.

The synthesis of 2-(4-cyclopropyl-1,3-thiazol-5-yl)oxyacetic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the thiazole ring typically begins with the reaction of an appropriate thioamide or thiourea derivative with an aldehyde or ketone under acidic conditions. Subsequent functionalization steps involve the introduction of the cyclopropyl group and the oxyacetic acid moiety through carefully designed coupling reactions or oxidation processes.

In terms of applications, 2-(4-cyclopropyl-1,3-thiazol-5-yl)oxyacetic acid has shown promise in several areas beyond medicine. For example, its ability to act as a chelating agent makes it a potential candidate for use in environmental remediation technologies aimed at removing heavy metals from contaminated sites. Additionally, preliminary studies suggest that this compound may exhibit herbicidal activity against certain agricultural pests, opening up possibilities for its use in crop protection.

The recent advancements in computational chemistry have also provided new insights into the properties of 2-(4-cyclopropyl-1,3-thiazol-5-yl)oxyacetic acid. Molecular docking studies have revealed that the compound can bind effectively to several target proteins involved in neurodegenerative diseases such as Alzheimer's disease. These findings underscore the potential of this compound as a lead molecule for developing innovative treatments for such conditions.

In conclusion, 2-(4-cyclopropyl-1,3-thiazol-5-yl)oxyacetic acid, with its unique structural features and diverse biological activities, represents a compelling subject for further research and development. Its potential applications span across medicine, agriculture, and environmental science, making it a versatile compound with significant commercial value.